Cas no 1797-82-6 (Benzoic acid,4,4'-carbonylbis-, 1,1'-diethyl ester)

• Product Name: Benzoic acid,4,4'-carbonylbis-, 1,1'-diethyl ester
• CAS No: 1797-82-6
• MF: C₁₉H₁₈O₅
• MW: 326.343225955963
• CID: 118089
• PubChem ID: 11110194
• Update Time: 2025-04-18

Benzoic acid,4,4'-carbonylbis-, 1,1'-diethyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,4,4'-carbonylbis-, 1,1'-diethyl ester
• 4-(4-carboxylatobenzoyl)-2,3-diethylbenzoate
• SCHEMBL6788089
• DIETHYL BENZOPHENONE-4,4/'/'-DICARBOXYLATE
• Diethyl benzophenone-4,4''-dicarboxylate
• Ethyl 4-(4-ethoxycarbonylbenzoyl)benzoate
• 1797-82-6
• Diethyl 4,4'-carbonyldibenzoate

• Inchi： 1S/C19H18O5/c1-3-23-18(21)15-9-5-13(6-10-15)17(20)14-7-11-16(12-8-14)19(22)24-4-2/h5-12H,3-4H2,1-2H3
• InChI Key： FEDHHDIXLPGIMX-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C=CC(=CC=1)C(C1C=CC(C(=O)OCC)=CC=1)=O)=O

Computed Properties

• Exact Mass: 326.11544
• Monoisotopic Mass: 326.11542367g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 467
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: -2
• Tautomer Count: nothing
• XLogP3: 5.2
• Topological Polar Surface Area: 69.7Ų

Experimental Properties

• Color/Form: crystal
• PSA: 69.67
• Solubility: Not determined

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzophenones